Cas no 6286-48-2 (Benzamide,2-(acetylamino)-N-ethyl-)
6286-48-2 structure
Product Name:Benzamide,2-(acetylamino)-N-ethyl-
CAS No:6286-48-2
MF:C11H14N2O2
MW:206.241062641144
CID:524172
PubChem ID:222965
Update Time:2025-04-19
Benzamide,2-(acetylamino)-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,2-(acetylamino)-N-ethyl-
- 2-acetamido-N-ethylbenzamide
- ((acetylamino)methyl)thioamide
- 2-(acetylamino)ethanethioamide
- 2-Acetamino-benzoesaeure-aethylamid
- Acetamide,N-(2-amino-2-thioxoethyl)-
- Acetamide,N-[(thiocarbamoyl)methyl]- (8CI)
- Acetamidothioacetamide
- AG-F-16811
- CTK4H2151
- N-(2-Amino-2-thioxoethyl)acetamide
- N-acetyl-anthranilic acid ethylamide
- N-Acetyl-anthranilsaeure-aethylamid
- N-Acetylth
- N-Acetyl-thioglycin-amid
- N-acetyl-thioglycine amide
- NSC108224
-
- Inchi: 1S/C11H14N2O2/c1-3-12-11(15)9-6-4-5-7-10(9)13-8(2)14/h4-7H,3H2,1-2H3,(H,12,15)(H,13,14)
- InChI Key: VYIYUHCXBHRIFG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1NC(C)=O)NCC
Computed Properties
- Exact Mass: 206.10562
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
- LogP: 1.85860
Benzamide,2-(acetylamino)-N-ethyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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